1-(4-Chlorobenzyl)-3-((1-(pyridin-4-yl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[(1-pyridin-4-ylpiperidin-4-yl)methyl]urea
• InChI: InChI=1S/C19H23ClN4O/c20-17-3-1-15(2-4-17)13-22-19(25)23-14-16-7-11-24(12-8-16)18-5-9-21-10-6-18/h1-6,9-10,16H,7-8,11-14H2,(H2,22,23,25)
• InChI Key: JQZJGLZZQBWPDU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NCC2=CC=C(C=C2)Cl)C3=CC=NC=C3
• Molecular Formula: C19H23ClN4O
• Molecular Weight: 358.9 g/mol

Description

1-(4-Chlorobenzyl)-3-((1-(pyridin-4-yl)piperidin-4-yl)methyl)urea is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is also known as ML277 and is a selective activator of the KATP channel in pancreatic beta-cells. The KATP channel plays a crucial role in regulating insulin secretion, and ML277 has been shown to enhance insulin secretion in vitro and in vivo.

Scientific Research Applications

Anticancer Applications

1-(4-Chlorobenzyl)-3-((1-(pyridin-4-yl)piperidin-4-yl)methyl)urea and its derivatives show promise in anticancer research. Specifically, derivatives of this compound, such as 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea, were designed, synthesized, and evaluated for their antiproliferative activity against various cancer cell lines, demonstrating significant antiproliferative effects. Some derivatives outperformed positive controls in inhibitory activity, suggesting their potential as BRAF inhibitors for further research in anticancer therapy (Feng et al., 2020). Another series, 1-aryl-3-{4-[(pyridin-2-ylmethyl)thio]phenyl}urea derivatives, also exhibited strong antiproliferative effects on selective cancer cell lines. In-depth studies revealed that these compounds could induce apoptosis and arrest the cell cycle, indicating their potential as new chemotypes for designing effective antiproliferative agents (Zhang et al., 2019).

Corrosion Inhibition

Urea-derived Mannich bases related to 1-(4-Chlorobenzyl)-3-((1-(pyridin-4-yl)piperidin-4-yl)methyl)urea were synthesized and evaluated as corrosion inhibitors. These compounds were found effective in inhibiting the corrosion of mild steel surfaces in acidic solutions. The study provided insights into the relationship between molecular structure and inhibition efficiencies, opening doors for potential industrial applications in corrosion prevention (Jeeva et al., 2015).

Electro-Optic Properties

A novel chalcone derivative closely related to 1-(4-Chlorobenzyl)-3-((1-(pyridin-4-yl)piperidin-4-yl)methyl)urea was studied for its significant electro-optic properties. The material exhibited high static and dynamic polarizability and greater second and third harmonic generation values compared to standard urea molecule. These properties suggest potential applications in optoelectronic device fabrications, highlighting the versatile applications of this compound class (Shkir et al., 2018).